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Compound of Interest

Compound Name: 2-(Tetrahydrofuran-2-yl)acetic acid

Cat. No.: B1296155 Get Quote

Essential Safety and Handling Guide for 2-
(Tetrahydrofuran-2-yl)acetic acid
For Immediate Reference: Key Safety and Handling Information

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-(Tetrahydrofuran-2-yl)acetic acid, tailored for research scientists and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

operational integrity.

Personal Protective Equipment (PPE)
When handling 2-(Tetrahydrofuran-2-yl)acetic acid, which is classified as a corrosive

substance that can cause severe skin burns and eye damage, a comprehensive PPE strategy

is mandatory.[1][2] The following table summarizes the required PPE.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles must be worn at all

times to protect against

splashes.[3][4][5] A face shield

provides an additional layer of

protection, especially when

handling larger quantities or

during procedures with a high

risk of splashing.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are generally

suitable for incidental contact.

[4] For prolonged contact or

immersion, heavier gloves

such as butyl rubber may be

necessary. Always inspect

gloves for integrity before use

and discard if any damage is

found.[5][6]

Body Protection Laboratory Coat and Apron

A long-sleeved lab coat is the

minimum requirement to

protect against skin exposure.

[3][5] A chemical-resistant

apron should be worn over the

lab coat when handling

significant quantities of the

acid.[4][6]

Footwear Closed-Toe Shoes

To protect against spills,

closed-toe shoes are

mandatory in the laboratory.[3]

[4]

Respiratory Protection Fume Hood All handling of 2-

(Tetrahydrofuran-2-yl)acetic

acid should be conducted in a

certified chemical fume hood to
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minimize inhalation of vapors.

[6]

Operational Plan for Handling
A systematic approach to handling 2-(Tetrahydrofuran-2-yl)acetic acid is crucial for

minimizing risks. The following workflow outlines the key steps from preparation to post-

handling procedures.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Carefully Transfer Acid

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for handling 2-(Tetrahydrofuran-2-yl)acetic acid.
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Experimental Protocol: Step-by-Step Guidance

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-(Tetrahydrofuran-2-yl)acetic acid
to be fully aware of its hazards.[3]

Ensure all required PPE is available and in good condition. Don the appropriate PPE as

detailed in the table above.

Prepare the designated work area within a chemical fume hood.[6] Ensure all necessary

equipment and reagents are within easy reach to avoid unnecessary movement.

Have spill control materials, such as a neutralizing agent (e.g., sodium bicarbonate) and

absorbent pads, readily available.[5]

Handling:

When transferring the acid, use appropriate tools like a pipette with a bulb or a transfer

pipette to avoid direct contact.[3]

If diluting, always add the acid slowly to the water, never the other way around, to prevent

a violent exothermic reaction and splashing.[5][6]

Carry out all experimental procedures involving the acid within the fume hood.

Post-Handling:

Decontaminate all glassware and surfaces that have come into contact with the acid.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[7][8]

Disposal Plan
Proper disposal of 2-(Tetrahydrofuran-2-yl)acetic acid and its contaminated materials is

critical to prevent environmental harm and ensure regulatory compliance.
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Waste Segregation and Collection:

Liquid Waste: Collect all waste containing 2-(Tetrahydrofuran-2-yl)acetic acid in a

designated, labeled, and sealed container. The container should be compatible with

corrosive waste.

Solid Waste: Any solid materials contaminated with the acid, such as absorbent pads,

gloves, and disposable labware, should be collected in a separate, clearly labeled hazardous

waste container.[9][10]

Disposal Procedure:

Neutralization: For small amounts of dilute acid waste, neutralization with a suitable base

(e.g., sodium bicarbonate) may be an option, depending on institutional and local

regulations. Always perform neutralization in a fume hood and monitor the pH.

Hazardous Waste Disposal: All concentrated acid waste and contaminated solid materials

must be disposed of as hazardous waste.[9] Contact your institution's Environmental Health

and Safety (EHS) department for specific procedures and to arrange for waste pickup.[11]

Do Not:

Pour concentrated 2-(Tetrahydrofuran-2-yl)acetic acid down the drain.[9][10]

Mix with incompatible waste streams. Always check the SDS for incompatibilities.[11]

By adhering to these safety and handling protocols, researchers can mitigate the risks

associated with 2-(Tetrahydrofuran-2-yl)acetic acid and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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